Cas no 1705438-99-8 (1-(3-chloro-2-methylbenzenesulfonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine)

• Product Name: 1-(3-chloro-2-methylbenzenesulfonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine
• CAS No: 1705438-99-8
• MF: C₁₈H₂₂ClN₃O₃S
• MW: 395.9035820961
• CID: 5347201
• Update Time: 2025-06-11

1-(3-chloro-2-methylbenzenesulfonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 5-((1-((3-chloro-2-methylphenyl)sulfonyl)piperidin-3-yl)methyl)-3-cyclopropyl-1,2,4-oxadiazole
• 5-[[1-(3-chloro-2-methylphenyl)sulfonylpiperidin-3-yl]methyl]-3-cyclopropyl-1,2,4-oxadiazole
• 1-(3-chloro-2-methylbenzenesulfonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

• Inchi： 1S/C18H22ClN3O3S/c1-12-15(19)5-2-6-16(12)26(23,24)22-9-3-4-13(11-22)10-17-20-18(21-25-17)14-7-8-14/h2,5-6,13-14H,3-4,7-11H2,1H3
• InChI Key： UQDRQMXMLXOKQR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(N1CCCC(CC2=NC(C3CC3)=NO2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 595
• XLogP3: 3.6
• Topological Polar Surface Area: 84.7

Additional information on 1-(3-chloro-2-methylbenzenesulfonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

Chemical Profile of 1-(3-chloro-2-methylbenzenesulfonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine (CAS No. 1705438-99-8)

1-(3-chloro-2-methylbenzenesulfonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine, identified by its CAS number 1705438-99-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule is characterized by its intricate structural framework, which includes a piperidine core appended with a 3-cyclopropyl-1,2,4-oxadiazol-5-yl moiety and a sulfonamide group derived from 3-chloro-2-methylbenzene. Such structural complexity often underpins its potential as a key intermediate in the synthesis of biologically active agents.

The sulfonamide functional group, specifically the (3-chloro-2-methylbenzenesulfonyl) part of the molecule, is well-documented for its role in enhancing binding affinity and metabolic stability in drug candidates. The presence of this moiety suggests that the compound may exhibit properties conducive to interaction with biological targets, particularly enzymes or receptors involved in disease pathways. Furthermore, the cyclopropyl ring within the 3-cyclopropyl-1,2,4-oxadiazol-5-yl substituent introduces steric hindrance and electronic modulation, which can fine-tune the pharmacokinetic profile of any derivatives.

In recent years, there has been a surge in research focused on oxadiazole derivatives due to their versatile biological activities. The 1,2,4-triazole scaffold, particularly when fused or appended with other heterocycles like piperidine or benzene derivatives, has shown promise in various therapeutic areas. For instance, studies have highlighted the potential of oxadiazole-containing compounds as kinase inhibitors or antimicrobial agents. The incorporation of such a motif into 1-(3-chloro-2-methylbenzenesulfonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine may contribute to its biological relevance by leveraging these established pharmacophoric interactions.

The piperidine ring itself is a common structural motif in modern pharmaceuticals due to its favorable pharmacokinetic properties and ability to form hydrogen bonds with biological targets. Its role as a privileged scaffold has been demonstrated across multiple drug classes, including antipsychotics and antihistamines. In this compound, the piperidine nitrogen is further functionalized by an alkyl chain extending from the (3-cyclopropyl) part of the oxadiazole ring. This configuration could enhance solubility while maintaining sufficient lipophilicity for membrane permeability—a critical balance for drug efficacy.

From a synthetic chemistry perspective, 1-(3-chloro-2-methylbenzenesulfonyl)-3-[(3-cyclopropyl)1, 2, 4oxadiazol5ylylmethyl]piperidine CAS No. 1705438998 exemplifies an advanced building block that could be modified through various chemical transformations. The presence of both electrophilic (sulfonyl) and nucleophilic (amine) sites allows for diverse derivatization strategies. For example, sulfonylation reactions could introduce additional functional groups, while cross-coupling reactions might expand the molecular complexity further.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying promising drug candidates. Given its complex structure, 1-(3-chloromethylbenzenesulfonyl)-[(cyclopropyl)oxadiazolmethyl] Piperidine CAS No. 1705438998 might be computationally modeled to predict interactions with specific protein targets or assess metabolic stability. Such simulations can guide experimental efforts toward optimizing derivatives with enhanced therapeutic potential.

The pharmaceutical industry continually seeks novel scaffolds that balance potency with favorable pharmacokinetic profiles, and this compound represents an intriguing candidate for further exploration. While specific applications remain under investigation, preliminary data suggest that derivatives based on this core structure could exhibit interesting biological activities relevant to neurological disorders or inflammatory conditions where piperidine-based molecules have shown promise.

In conclusion, 1-(3-chloromethylbenzenesulfonyl)-[(cyclopropyl)oxadiazolmethyl] Piperidine CAS No. 1705438998 stands as a testament to how structural complexity can yield compounds with diverse potential applications in medicinal chemistry. Its combination of established pharmacophores—such as sulfonamides, oxadiazoles, and piperidines—makes it an attractive scaffold for future drug development initiatives aimed at addressing unmet medical needs through innovative chemical design.